![molecular formula C13H8ClF2NO4S B7571062 2-Chloro-5-[(2,6-difluorophenyl)sulfonylamino]benzoic acid](/img/structure/B7571062.png)
2-Chloro-5-[(2,6-difluorophenyl)sulfonylamino]benzoic acid
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Overview
Description
2-Chloro-5-[(2,6-difluorophenyl)sulfonylamino]benzoic acid, also known as CFTR(inh)-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR(inh)-172 has been extensively studied in scientific research for its potential therapeutic applications in cystic fibrosis and other diseases associated with CFTR dysfunction.
Mechanism of Action
2-Chloro-5-[(2,6-difluorophenyl)sulfonylamino]benzoic acid(inh)-172 inhibits this compound function by binding to the cytoplasmic regulatory domain of the protein, preventing its activation and subsequent opening of the chloride channel. This compound(inh)-172 has been shown to be a highly specific inhibitor of this compound, with little to no effect on other ion channels or transporters.
Biochemical and Physiological Effects:
This compound(inh)-172 has been shown to effectively inhibit this compound function in various in vitro and in vivo models. In cystic fibrosis patients, this compound(inh)-172 has been shown to reduce sweat chloride levels, a biomarker of this compound activity. This compound(inh)-172 has also been shown to reduce intestinal fluid secretion in a mouse model of secretory diarrhea.
Advantages and Limitations for Lab Experiments
2-Chloro-5-[(2,6-difluorophenyl)sulfonylamino]benzoic acid(inh)-172 is a highly specific inhibitor of this compound, making it a valuable tool for studying this compound function and regulation in vitro and in vivo. However, this compound(inh)-172 has some limitations for lab experiments, such as its relatively low solubility in aqueous solutions and its potential for off-target effects at high concentrations.
Future Directions
For 2-Chloro-5-[(2,6-difluorophenyl)sulfonylamino]benzoic acid(inh)-172 research include the development of more potent and selective inhibitors, the optimization of drug delivery strategies, and the evaluation of its safety and efficacy in clinical trials. This compound(inh)-172 may also have potential applications in other diseases beyond this compound dysfunction, such as cancer and inflammation.
Synthesis Methods
2-Chloro-5-[(2,6-difluorophenyl)sulfonylamino]benzoic acid(inh)-172 can be synthesized using a multi-step process starting from commercially available 2-chloro-5-nitrobenzoic acid. The nitro group is reduced to an amino group, which is then protected with a sulfonyl group. The protected amine is then fluorinated, and the sulfonyl group is removed to yield this compound(inh)-172. The purity and yield of the final product can be improved through various purification techniques such as column chromatography and recrystallization.
Scientific Research Applications
2-Chloro-5-[(2,6-difluorophenyl)sulfonylamino]benzoic acid(inh)-172 has been extensively studied in scientific research for its potential therapeutic applications in cystic fibrosis and other diseases associated with this compound dysfunction. This compound is a chloride channel protein that plays a crucial role in regulating salt and water transport across epithelial tissues. Mutations in the this compound gene can lead to the development of cystic fibrosis, a life-threatening genetic disease characterized by thick, sticky mucus buildup in the lungs, pancreas, and other organs.
This compound(inh)-172 has been shown to inhibit this compound function in vitro and in vivo, making it a promising candidate for the development of cystic fibrosis therapeutics. This compound(inh)-172 has also been studied in other diseases associated with this compound dysfunction, such as secretory diarrhea, polycystic kidney disease, and cholangiocarcinoma.
Properties
IUPAC Name |
2-chloro-5-[(2,6-difluorophenyl)sulfonylamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClF2NO4S/c14-9-5-4-7(6-8(9)13(18)19)17-22(20,21)12-10(15)2-1-3-11(12)16/h1-6,17H,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCJXJCGSEBMWIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)S(=O)(=O)NC2=CC(=C(C=C2)Cl)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClF2NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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